4-cyclopropaneamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide

• IUPAC Name: N-[2-[[4-(cyclopropanecarbonylamino)benzoyl]amino]ethyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C23H21N3O5/c27-20(14-7-9-17(10-8-14)26-21(28)15-5-6-15)24-11-12-25-22(29)18-13-16-3-1-2-4-19(16)31-23(18)30/h1-4,7-10,13,15H,5-6,11-12H2,(H,24,27)(H,25,29)(H,26,28)
• InChI Key: VFSKRQPNXMYUJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C23H21N3O5
• Molecular Weight: 419.4 g/mol

Description

The compound is a complex organic molecule that contains a cyclopropane ring, an amide group, and a chromen-3-yl group. Chromen-3-yl is a common structure in many biologically active compounds, including some pharmaceuticals.

Molecular Structure Analysis

The exact molecular structure would require experimental determination methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the functional groups present. For example, the amide group might undergo hydrolysis, and the cyclopropane ring might undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, solubility, etc., would need to be determined experimentally.

Scientific Research Applications

Antimicrobial Activity

The compound has been found to have potential antimicrobial activity. . .

Antioxidant Activity

The compound also exhibits antioxidant activity. . .

Molecular Docking Studies

Molecular docking studies have been conducted with these compounds. All compounds exhibited good binding energies from -4.46 to -5.70 kcal/mol against 24-kDa DNA gyrase B fragment from E. .

Antifungal Activity

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Antibacterial Activity

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Antiviral Activity

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with certain biological targets to exert its effects.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its biological activity given the presence of the chromen-3-yl group, which is common in many bioactive compounds.